Cas no 1591-98-6 (4-bromo-2-methylphenyl isocyanate)

4-Bromo-2-methylphenyl isocyanate is a versatile aromatic isocyanate used primarily as a key intermediate in organic synthesis and industrial applications. Its reactive isocyanate group enables efficient participation in urethane, urea, and other addition reactions, making it valuable for producing specialty polymers, coatings, and adhesives. The bromo and methyl substituents enhance its utility in cross-coupling reactions and functional group transformations. This compound exhibits high purity and stability under controlled conditions, ensuring consistent performance in demanding chemical processes. Its well-defined structure allows for precise modifications in pharmaceutical and agrochemical research. Proper handling is essential due to its moisture sensitivity and potential reactivity.

4-bromo-2-methylphenyl isocyanate structure

1591-98-6 structure

Product Name:4-bromo-2-methylphenyl isocyanate

CAS No:1591-98-6

MF:C₈H₆BrNO

MW:212.043341159821

MDL:MFCD00037039

CID:83817

PubChem ID:2735594

Update Time:2025-05-27

4-bromo-2-methylphenyl isocyanate Chemical and Physical Properties

Names and Identifiers

- 4-bromo-2-methylphenyl isocyanate
- 4-Bromo-2-methylisocyanatobenzene
- 4-bromo-1-isocyanato-2-methylbenzene
- NXAYRHQYINQHRF-UHFFFAOYSA-N
- MFCD00037039
- BP-12360
- AKOS005258249
- FT-0617792
- BAA59198
- W-200143
- SCHEMBL1021321
- AS-64350
- Benzene,4-bromo-1-isocyanato-2-methyl-
- 1591-98-6
- DTXSID80370819
- 2-methyl-4-bromophenyl isocyanate
- EN300-146916
- Benzene, 4-bromo-1-isocyanato-2-methyl-
- A810007
- GEO-00502
- 4-BROMO-2-METHYLPHENylisoCYANATE
- DTXCID50321853
- SY062116
- DB-043417
- MDL： MFCD00037039
- Inchi： 1S/C8H6BrNO/c1-6-4-7(9)2-3-8(6)10-5-11/h2-4H,1H3
- InChI Key： NXAYRHQYINQHRF-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C)C=1)N=C=O
- BRN： 7633645

Computed Properties

Exact Mass: 210.96300
Monoisotopic Mass: 210.963
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.8
Topological Polar Surface Area: 29.4A^2

Experimental Properties

Color/Form: White crystals.
Density: Not available
Melting Point: 47-50 °C(lit.)
Boiling Point: Not available
Flash Point: >230 °F
Refractive Index: 1.571
PSA: 29.43000
LogP: 2.72480
Solubility: Hydrolyzable.
Sensitiveness: Moisture Sensitive
Vapor Pressure: Not available

4-bromo-2-methylphenyl isocyanate Security Information

Signal Word：warning
Hazard Statement： Irritant
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：2811
WGK Germany：3
Hazard Category Code： 20/21/22-36/37/38-42-20/22
Safety Instruction： S26-S36
Hazardous Material Identification：
HazardClass：6.1
PackingGroup：III
Safety Term：6.1
Packing Group：III
Risk Phrases：R23/25; R36/37/38; R42
Packing Group：III
Hazard Level：6.1
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-bromo-2-methylphenyl isocyanate Pricemore >>

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